Cas no 2680700-50-7 (Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate)

Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate is a versatile azetidine derivative featuring a reactive iodo substituent at the 3-position and a prop-2-en-1-yl (allyl) carbonate group at the 1-position. The iodine moiety provides a handle for further functionalization via cross-coupling or nucleophilic substitution reactions, making it valuable in medicinal chemistry and material science applications. The allyl carbonate group offers additional reactivity for deprotection or further derivatization under mild conditions. This compound is particularly useful as a building block for the synthesis of complex heterocycles or bioactive molecules, where the azetidine scaffold contributes to conformational rigidity and enhanced pharmacokinetic properties. Its well-defined reactivity profile ensures reliable performance in synthetic workflows.
Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate structure
2680700-50-7 structure
Product Name:Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate
CAS No:2680700-50-7
MF:C7H10INO2
MW:267.064274311066
CID:5646710
PubChem ID:165909161
Update Time:2025-09-28

Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • prop-2-en-1-yl 3-iodoazetidine-1-carboxylate
    • 2680700-50-7
    • EN300-28282364
    • Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate
    • Inchi: 1S/C7H10INO2/c1-2-3-11-7(10)9-4-6(8)5-9/h2,6H,1,3-5H2
    • InChI Key: CXQSBPRUUGXHSZ-UHFFFAOYSA-N
    • SMILES: IC1CN(C(=O)OCC=C)C1

Computed Properties

  • Exact Mass: 266.97563g/mol
  • Monoisotopic Mass: 266.97563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.5Ų

Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28282364-1g
prop-2-en-1-yl 3-iodoazetidine-1-carboxylate
2680700-50-7
1g
$541.0 2023-09-09
Enamine
EN300-28282364-5g
prop-2-en-1-yl 3-iodoazetidine-1-carboxylate
2680700-50-7
5g
$1572.0 2023-09-09
Enamine
EN300-28282364-10g
prop-2-en-1-yl 3-iodoazetidine-1-carboxylate
2680700-50-7
10g
$2331.0 2023-09-09
Enamine
EN300-28282364-0.05g
prop-2-en-1-yl 3-iodoazetidine-1-carboxylate
2680700-50-7 95.0%
0.05g
$455.0 2025-03-19
Enamine
EN300-28282364-0.1g
prop-2-en-1-yl 3-iodoazetidine-1-carboxylate
2680700-50-7 95.0%
0.1g
$476.0 2025-03-19
Enamine
EN300-28282364-0.25g
prop-2-en-1-yl 3-iodoazetidine-1-carboxylate
2680700-50-7 95.0%
0.25g
$498.0 2025-03-19
Enamine
EN300-28282364-0.5g
prop-2-en-1-yl 3-iodoazetidine-1-carboxylate
2680700-50-7 95.0%
0.5g
$520.0 2025-03-19
Enamine
EN300-28282364-1.0g
prop-2-en-1-yl 3-iodoazetidine-1-carboxylate
2680700-50-7 95.0%
1.0g
$541.0 2025-03-19
Enamine
EN300-28282364-2.5g
prop-2-en-1-yl 3-iodoazetidine-1-carboxylate
2680700-50-7 95.0%
2.5g
$1063.0 2025-03-19
Enamine
EN300-28282364-5.0g
prop-2-en-1-yl 3-iodoazetidine-1-carboxylate
2680700-50-7 95.0%
5.0g
$1572.0 2025-03-19

Additional information on Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate

Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate (CAS No. 2680700-50-7): A Comprehensive Overview

Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate (CAS No. 2680700-50-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structure and reactivity, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a valuable building block in synthetic chemistry.

The structure of Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate consists of an azetidine ring functionalized with an iodo group and an allyl ester moiety. The presence of the iodo group makes it an excellent leaving group, facilitating a wide range of substitution reactions. Additionally, the allyl ester provides a handle for further functionalization, making this compound a valuable intermediate in the synthesis of complex molecules.

Recent research has highlighted the potential of Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The ability to introduce diverse functional groups through the iodo and allyl moieties allows for the fine-tuning of pharmacological properties, such as solubility, stability, and bioavailability.

In the context of medicinal chemistry, Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate has been explored for its role in the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The flexibility offered by this compound allows for the creation of prodrugs with improved pharmacokinetic profiles, enhancing their therapeutic efficacy while reducing side effects.

The synthetic utility of Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate is further exemplified by its use in palladium-catalyzed cross-coupling reactions. These reactions are crucial for constructing carbon-carbon bonds and have been widely employed in the synthesis of complex organic molecules. A recent study in Organic Letters reported a highly efficient method for synthesizing substituted azetidines using this compound as a starting material. The method not only improved yields but also expanded the scope of possible substituents, opening new avenues for drug discovery.

In addition to its applications in drug development, Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate has found use in other areas of chemical research. For example, it has been utilized as a ligand in transition metal-catalyzed reactions, where its unique electronic properties enhance catalytic activity and selectivity. This versatility makes it an attractive candidate for developing new catalytic systems with improved performance.

The stability and handling of Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate are important considerations for researchers working with this compound. It is generally stable under standard laboratory conditions but should be stored at low temperatures to prevent degradation. Proper handling and storage practices are essential to maintain its integrity and ensure consistent results in experiments.

In conclusion, Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate (CAS No. 2680700-50-7) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structure and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As ongoing research continues to uncover new applications and optimize existing methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing health challenges.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited